Cas no 87600-71-3 (Methyl 4,6-dichloropyrimidine-5-carboxylate)

Methyl 4,6-dichloropyrimidine-5-carboxylate is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. Its dichloropyrimidine core and ester functionality make it a valuable intermediate for nucleophilic substitution reactions, enabling the introduction of diverse substituents at the 4- and 6-positions. The methyl ester group offers further derivatization potential through hydrolysis or transesterification. This compound exhibits high reactivity, facilitating efficient synthesis of pyrimidine-based scaffolds. Its stability under standard storage conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. The product is particularly useful in constructing active pharmaceutical ingredients (APIs) and specialized fine chemicals requiring functionalized pyrimidine motifs.
Methyl 4,6-dichloropyrimidine-5-carboxylate structure
87600-71-3 structure
Product Name:Methyl 4,6-dichloropyrimidine-5-carboxylate
CAS No:87600-71-3
MF:C6H4Cl2N2O2
MW:207.014159202576
MDL:MFCD10698883
CID:654700
PubChem ID:24820741
Update Time:2025-10-18

Methyl 4,6-dichloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4,6-dichloropyrimidine-5-carboxylate
    • 5-Pyrimidinecarboxylic acid, 4,6-dichloro-, methyl ester
    • 5-PYRIMIDINECARBOXYLIC ACID, 4,6-DICHLORO-,METHYL ESTER
    • XPIOIPGYUJMJKX-UHFFFAOYSA-N
    • NE51318
    • VP50324
    • AK140121
    • ST2419557
    • 4,6-Dichloropyrimidine-5-carboxylic acid methyl ester
    • 4,6-Dichloro-5-pyrimidinecarboxylic acid methyl ester
    • Methyl 4,6-dichloro-5-pyrimidinecarboxylate (ACI)
    • MDL： MFCD10698883
    • Inchi： 1S/C6H4Cl2N2O2/c1-12-6(11)3-4(7)9-2-10-5(3)8/h2H,1H3
    • InChI Key： XPIOIPGYUJMJKX-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Cl)=NC=NC=1Cl)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Topological Polar Surface Area: 52.1

Experimental Properties

  • Density: 1.503
  • Melting Point: 47-49 ºC

Methyl 4,6-dichloropyrimidine-5-carboxylate Pricemore >>

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Methyl 4,6-dichloropyrimidine-5-carboxylate Production Method

Production Method 1

1193-24-4 1193-24-4
87600-71-3 87600-71-3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide
1.2 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone
1.3 -
Reference
Synthesis and biological evaluation of clitocine analogues as adenosine kinase inhibitors
Lee, Chih-Hung; et al, Bioorganic & Medicinal Chemistry Letters, 2001, 11(18), 2419-2422

Production Method 2

87600-98-4 87600-98-4
87600-71-3 87600-71-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  0 °C; 0 °C → rt; 2 h, rt
Reference
Design, Synthesis, and Structure-Activity Relationship Studies of Novel 2,4,6-Trisubstituted-5-pyrimidinecarboxylic Acids as Peroxisome Proliferator-Activated Receptor γ (PPARγ) Partial Agonists with Comparable Antidiabetic Efficacy to Rosiglitazone
Seto, Shigeki; et al, Journal of Medicinal Chemistry, 2010, 53(13), 5012-5024

Production Method 3

5305-40-8 5305-40-8
87600-71-3 87600-71-3
Reaction Conditions
1.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  4 h, 0 °C; 0 °C → rt
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  0 °C; 0 °C → rt; 2 h, rt
Reference
Design, Synthesis, and Structure-Activity Relationship Studies of Novel 2,4,6-Trisubstituted-5-pyrimidinecarboxylic Acids as Peroxisome Proliferator-Activated Receptor γ (PPARγ) Partial Agonists with Comparable Antidiabetic Efficacy to Rosiglitazone
Seto, Shigeki; et al, Journal of Medicinal Chemistry, 2010, 53(13), 5012-5024

Production Method 4

1193-24-4 1193-24-4
87600-71-3 87600-71-3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ;  40 min, rt; rt → 100 °C; 5 h, 100 °C
1.2 Reagents: Water ;  cooled
2.1 Reagents: 2-Methyl-2-butene ,  Monosodium phosphate ,  Sodium chlorite Solvents: tert-Butanol ,  Water ;  4 h, 0 °C; 0 °C → rt
3.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  0 °C; 0 °C → rt; 2 h, rt
Reference
Design, Synthesis, and Structure-Activity Relationship Studies of Novel 2,4,6-Trisubstituted-5-pyrimidinecarboxylic Acids as Peroxisome Proliferator-Activated Receptor γ (PPARγ) Partial Agonists with Comparable Antidiabetic Efficacy to Rosiglitazone
Seto, Shigeki; et al, Journal of Medicinal Chemistry, 2010, 53(13), 5012-5024

Methyl 4,6-dichloropyrimidine-5-carboxylate Raw materials

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Methyl 4,6-dichloropyrimidine-5-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:87600-71-3)Methyl 4,6-dichloropyrimidine-5-carboxylate
Order Number:A862511
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:36
Price ($):185.0/374.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:87600-71-3)Methyl 4,6-dichloropyrimidine-5-carboxylate
A862511
Purity:99%/99%
Quantity:10g/25g
Price ($):185.0/374.0
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